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Compound of Interest

Compound Name: C16 Ceramide (d16:1,C16:0)

Cat. No.: B3026325 Get Quote

Proper disposal of C16 Ceramide (d16:1, C16:0) is crucial for maintaining laboratory safety and

environmental responsibility. As a bioactive sphingolipid utilized in critical research areas such

as apoptosis and signal transduction, it requires handling as a hazardous chemical waste.

Adherence to established protocols and regulatory guidelines is paramount for research

scientists and drug development professionals.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab

coat.[1] All handling of C16 Ceramide waste should be conducted in a well-ventilated area to

avoid inhalation of any dust or vapors.[1][2]

Quantitative Data for Disposal
While specific quantitative disposal limits for C16 Ceramide are not readily available, the

guiding principle is to treat it as a hazardous material. The following table summarizes key

information for its safe handling and disposal.
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Parameter Information Source

Chemical Name
N-hexadecanoyl-D-erythro-

Sphingosine C16

CAS Number 123065-37-2

Appearance Solid

Storage Temperature -20°C [3]

Hazard Classification

While not always explicitly

classified as hazardous,

related ceramides are

considered irritants. It is

prudent to handle as

hazardous chemical waste.

[1][3][4]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[1][3]

Step-by-Step Disposal Protocol
The proper disposal of C16 Ceramide must always be in compliance with local, state, and

federal regulations. The following protocol provides a general guideline for safe disposal.

Waste Segregation:

Solid Waste: Collect all solid C16 Ceramide waste, including contaminated consumables

like pipette tips and microfuge tubes, in a designated and clearly labeled hazardous waste

container.[3] Do not dispose of this waste in the regular trash.[3]

Liquid Waste: Solutions containing C16 Ceramide should be collected in a separate, leak-

proof, and clearly labeled hazardous waste container.[3] Do not mix with other

incompatible waste streams.[3] Crucially, do not dispose of C16 Ceramide solutions down

the drain, as this can contaminate waterways.[3]
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Container Labeling:

The waste container must be compatible with the chemical and prominently marked as

"Hazardous Waste".[3]

The label should include the full chemical name: "C16 Ceramide (d16:1, C16:0)" or "N-

hexadecanoyl-D-erythro-Sphingosine C16".[3]

Waste Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area, away from general laboratory traffic.[3]

Arranging for Disposal:

When the waste container is full, or in accordance with your institution's guidelines,

arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal contractor.[3]

Documentation:

Maintain meticulous records of the generated waste, including the chemical name,

quantity, and date of disposal, as required by your institution and regulatory agencies.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of C16

Ceramide.
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C16 Ceramide Disposal Workflow
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Caption: Workflow for the safe disposal of C16 Ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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